Cas no 667412-85-3 (5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667412-85-3
• MF: C₁₁H₁₂BrN₃OS
• MW: 314.201479911804
• MDL: MFCD04054541
• CID: 3058542
• Update Time: 2026-04-28

5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(4-Bromophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054541
• Inchi： InChI=1S/C11H12BrN3OS/c1-7(10-13-14-11(17)15(10)2)16-9-5-3-8(12)4-6-9/h3-7H,1-2H3,(H,14,17)
• InChI Key： GIPWVQQLTAHSQT-UHFFFAOYSA-N
• SMILES： CC(C1=NN=C(N1C)S)OC2=CC=C(C=C2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 667412-85-3): A Comprehensive Technical Profile

5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 667412-85-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative combines a 1,2,4-triazole core with a bromophenoxyethyl side chain, creating unique molecular properties that make it valuable for various applications.

The compound's molecular structure features a thiol group at the 3-position of the triazole ring, which contributes to its reactivity and potential for forming derivatives. Researchers particularly value its 4-methyl-4H-1,2,4-triazole scaffold, known for biological activity in medicinal chemistry. Current studies focus on its potential as a building block for drug discovery, especially in developing novel antimicrobial agents and enzyme inhibitors.

In the context of recent scientific trends, 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol has shown promise in addressing growing concerns about antibiotic resistance. Its structural features resemble those of compounds active against resistant bacterial strains, making it a subject of interest for researchers developing next-generation anti-infective agents. The bromophenoxy moiety in particular has been associated with enhanced membrane permeability in microbial targets.

The synthesis of CAS 667412-85-3 typically involves multi-step organic reactions, with careful control of conditions to ensure high purity. Pharmaceutical manufacturers require this compound in various purity grades, from technical grade for research purposes to high-purity forms for clinical studies. Analytical methods like HPLC and NMR spectroscopy are essential for quality control during production.

From a commercial perspective, demand for triazole derivatives has been steadily increasing, driven by their applications in both human and veterinary medicine. The global market for such specialized intermediates is projected to grow significantly, particularly in regions with strong pharmaceutical R&D sectors. Suppliers of 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol must adhere to strict quality standards and regulatory requirements for chemical intermediates.

Environmental and safety considerations for handling 667412-85-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture and light to maintain stability.

Recent patent literature reveals growing interest in 4-methyl-4H-1,2,4-triazole-3-thiol derivatives for various therapeutic applications. Several patent applications have disclosed similar structures for potential use in treating metabolic disorders and inflammatory conditions. This suggests that 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol may serve as a valuable intermediate for developing new classes of bioactive molecules.

In analytical chemistry, this compound presents interesting challenges and opportunities. The presence of both thiol and bromine functional groups allows for multiple detection and quantification methods. Researchers have developed specialized chromatographic methods for analyzing this compound in complex matrices, which is particularly important for pharmacokinetic studies in drug development.

The future outlook for CAS 667412-85-3 appears promising, with potential applications extending beyond its current uses. Advances in computational chemistry and molecular modeling may reveal additional therapeutic targets for this class of compounds. Furthermore, the growing field of green chemistry is driving research into more sustainable synthesis routes for such specialized intermediates.

For researchers and manufacturers seeking 5-1-(4-Bromophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, it's essential to source from reputable suppliers who can provide comprehensive technical data, including spectroscopic characterization and impurity profiles. The compound's specialized nature requires careful consideration of storage conditions and handling procedures to ensure optimal performance in downstream applications.